Cas no 103532-27-0 ((2R-trans)-Diltiazem Hydrochloride)

(2R-trans)-Diltiazem Hydrochloride structure
103532-27-0 structure
Product Name:(2R-trans)-Diltiazem Hydrochloride
CAS No:103532-27-0
MF:C22H27ClN2O4S
MW:450.978783845901
CID:125712
PubChem ID:18601406
Update Time:2025-09-26

(2R-trans)-Diltiazem Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1,5-Benzothiazepin-4(5H)-one,3-(acetyloxy)-5-[2-(dimethylamino)ethyl]-2,3-dihydro-2-(4-methoxyphenyl)-,monohydrochloride, (2R-trans)- (9CI)
    • (2R-trans)-Diltiazem Hydrochloride
    • 1,5-Benzothiazepin-4(5H)-one,3-(acetyloxy)-5-[2-(dimethylamino)ethyl]-2,3-dihydro-2-(4-methoxy...
    • 1,5-Benzothiazepin-4(5H)-one,3-(acetyloxy)-5-[2-(dimethylamino)ethyl]-2,3-dihydro-2-(4-methoxyphenyl)-,monohydrochloride, (2R
    • diltiazem hydrochloride
    • trans-3-(acetoxy)-5-(2-dimethylaminoethyl)-2,3-dihydro-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one hydrochloride
    • trans-diltiazem hydrochloride
    • (+)-trans-DiltiazeM Hydrochloride
    • (2R-trans)-3-(Acetyloxy)-5-[2-(diMethylaMino)ethyl]-2,3-dihydro-2-(4-Methoxyphenyl) -1,5-benzothiazepin-4(5H)-one Monohydrochloride
    • 1,5-Benzothiazepin-4(5H)-one, 3-(acetyloxy)-5-[2-(dimethylamino)ethyl]-2,3-dihydro-2-(4-methoxyphenyl)-, monohydrochloride, (2R-trans)-
    • SCHEMBL10831293
    • [(2R,3S)-5-[2-(dimethylamino)ethyl]-2-(4-methoxyphenyl)-4-oxo-2,3-dihydro-1,5-benzothiazepin-3-yl] acetate;hydrochloride
    • 103532-27-0
    • (2R,3S)-5-(2-(Dimethylamino)ethyl)-2-(4-methoxyphenyl)-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]thiazepin-3-yl acetate hydrochloride
    • (2R-trans)-3-(Acetyloxy)-5-[2-(dimethylamino)ethyl]-2,3-dihydro-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one monohydrochloride
    • DTXSID101035041
    • (2r,3s)-3-acetoxy-5-(2-(dimethylamino)ethyl)-2,3-dihydro-2-(4-meth-oxy-phenyl)-1,5-benzothiazepin-4(5h)one hydrochloride
    • 1,5-Benzothiazepin-4(5H)-one, 3-(acetyloxy)-5-[2-(dimethylamino)ethyl]-2,3-dihydro-2-(4-methoxyphenyl)-, (2R,3S)-, hydrochloride (1:1)
    • Inchi: 1S/C22H26N2O4S.ClH/c1-15(25)28-20-21(16-9-11-17(27-4)12-10-16)29-19-8-6-5-7-18(19)24(22(20)26)14-13-23(2)3;/h5-12,20-21H,13-14H2,1-4H3;1H/t20-,21-;/m1./s1
    • InChI Key: HDRXZJPWHTXQRI-MUCZFFFMSA-N
    • SMILES: Cl.S1C2C=CC=CC=2N(CCN(C)C)C([C@@H]([C@H]1C1C=CC(=CC=1)OC)OC(C)=O)=O

Computed Properties

  • Exact Mass: 450.13800
  • Monoisotopic Mass: 450.1380062g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 565
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.4Ų

Experimental Properties

  • PSA: 84.38000
  • LogP: 4.23550

(2R-trans)-Diltiazem Hydrochloride Pricemore >>

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